CX14442 Sodium
Overview
Description
CX14442 Sodium is a novel potent inhibutor of HIV-1 integrase.
Scientific Research Applications
1. Thermoelectric Applications and Superconducting Properties
CX14442 Sodium, in the form of sodium cobaltate (NaxCoO2), shows significant potential in thermoelectric applications. Its ability to alter the density of sodium in the intercalation layers electrochemically changes the number of conduction electrons. This modification has a crucial role in the material's transport and magnetic properties, making it a material of considerable scientific interest (Roger et al., 2007).
2. Insights into Electronic Structures
Research on the electronic structure of sodium-ammonia solutions, particularly focusing on nuclear magnetic resonance, has provided valuable insights. This study is critical for understanding the behavior of electrons in expanded orbitals around sodium ions, which can significantly impact theoretical and practical applications in chemistry and materials science (McConnell & Holm, 1957).
3. Sodium-Ion Batteries
A pivotal area of CX14442 Sodium research is in the development of sodium-ion batteries. These batteries are emerging as a promising alternative to lithium-ion batteries, especially for large-scale energy storage due to the abundance and affordability of sodium. This research includes exploring the properties of sodium cobaltate thin films and their applications in sodium-ion batteries (Delmas, 2018).
4. Sodium in Biomedical Research
In the context of biomedical research, sodium compounds like sodium butyrate have shown potential as anticancer agents. Studies have demonstrated the impact of sodium butyrate in inducing growth inhibition and apoptosis in cancer cells, highlighting its significance in cancer research (Mu et al., 2013).
properties
CAS RN |
1431520-49-8 |
|---|---|
Product Name |
CX14442 Sodium |
Molecular Formula |
C21H22NNaO3S |
Molecular Weight |
391.4608 |
IUPAC Name |
Sodium tert-Butoxy-(2-methyl-4-p-tolyl-thieno[2,3-b]pyridin-5-yl)-acetate |
InChI |
InChI=1S/C21H23NO3S.Na/c1-12-6-8-14(9-7-12)17-15-10-13(2)26-19(15)22-11-16(17)18(20(23)24)25-21(3,4)5;/h6-11,18H,1-5H3,(H,23,24);/q;+1/p-1 |
InChI Key |
XRXCCJLJUYMGMR-UHFFFAOYSA-M |
SMILES |
O=C([O-])C(OC(C)(C)C)C1=CN=C2C(C=C(C)S2)=C1C3=CC=C(C)C=C3.[Na+] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CX14442 Sodium |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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